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Compound of Interest

Compound Name: 2-Ethylhexyl methacrylate

Cat. No.: B3422481

2-Ethylhexyl methacrylate (2-EHMA) is a monofunctional monomer belonging to the
methacrylate ester family.[1][2][3] It is a colorless, clear liquid with a characteristic ester-like
odor, valued in polymer science and material development for the unique combination of
properties it imparts to copolymers.[1][2][4][5] Structurally, 2-EHMA consists of a highly reactive
methacrylate group and a branched, hydrophobic 2-ethylhexyl side chain.[1][2] This distinct
architecture is the source of its utility, enabling the synthesis of polymers with tailored flexibility,
hydrophobicity, and durability. For researchers in materials science and drug development, 2-
EHMA serves as a critical building block for creating advanced polymers for specialized
applications, ranging from high-performance coatings and adhesives to sophisticated
biomedical materials.[4][6]

This guide provides a comprehensive overview of the core physical and chemical
characteristics of 2-EHMA, detalils its polymerization behavior, outlines standard
characterization protocols, and discusses its application potential for a scientific audience.

Part 1: Core Physicochemical Characteristics

The functional properties of 2-EHMA as a monomer are dictated by its inherent physical and
chemical nature. A precise understanding of these characteristics is paramount for its effective
use in polymer synthesis and material formulation.

Chemical Identity and Structure
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The monomer's structure is fundamental to its reactivity and the properties of the resulting
polymers. The reactive center is the carbon-carbon double bond of the methacrylate group,
while the long, branched alkyl chain provides steric hindrance and hydrophobicity.

o |[UPAC Name: 2-ethylhexyl 2-methylprop-2-enoate[7][8]
e CAS Number: 688-84-6[3][9][10]
e Molecular Formula: C12H2202[1][3][9]

Caption: Chemical structure of 2-Ethylhexyl Methacrylate (2-EHMA).

Physical Properties

The physical properties of 2-EHMA are summarized in the table below. These values are
critical for process design, safety assessments, and formulation calculations.
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Property Value Source(s)

Molecular Weight 198.30 g/mol [11[31[8]

Appearance Clear, colorless liquid [11[315119]

Odor Ester-like, mild [11[2][5]

Density ~0.884 g/cm?3 at 20°C [319]

Boiling Point 228-229°C at 1013 hPa [3B1[9][11]

113-120°C at 14-18 mmHg [31[71[10]

Melting/Freezing Point <-50°C [31[9][10]

Flash Point 92-97°C (closed cup) [3][9][10][12]
~0.065 mbar (0.049 mmHg) at

Vapor Pressure [3][9][10]
20°C

Vi . ~2.1-2.4 mPa:s (cP) at 20- 7]

iscosi
Y 25°C

Very low (<0.1 g/L); sparingl

Water Solubility Y ( g/L); sparingly [11[2][5][10]
soluble

o ) Miscible with many organic

Solubility in Organics [5]
solvents

Refractive Index (n20/D) ~1.438 [1][14]

Polymer Glass Transition ~-6°C to -10°C 1]

Temp. (TQ) (Homopolymer)

Part 2: Chemical Reactivity and Polymerization
Reactivity and Stability

The reactivity of 2-EHMA is dominated by the methacrylate functional group.[1][2]

o Polymerization: The carbon-carbon double bond readily undergoes addition reactions, most

notably free-radical polymerization. This reaction can be initiated by heat, light (UV

radiation), or chemical initiators.[1][15] Due to this high reactivity, commercial 2-EHMA is
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stabilized with an inhibitor, typically the monomethyl ether of hydroquinone (MEHQ), to
prevent spontaneous polymerization during storage and transport.[3][9][12] The presence of
oxygen is required for the stabilizer to function effectively.[3][9]

e Incompatibilities: 2-EHMA is incompatible with strong acids, strong bases, and strong
oxidizing agents, as these can trigger uncontrolled polymerization or degradation.[1]

o Thermal Stability: The monomer is heat-sensitive.[1] Prolonged exposure to high
temperatures can overcome the inhibitor and lead to polymerization. The resulting poly(2-
ethylhexyl methacrylate) exhibits a thermal degradation onset temperature of
approximately 255°C under a nitrogen atmosphere.[16]

Polymerization Behavior

2-EHMA is a versatile monomer for creating a wide range of polymeric materials.[1][3]

e Homopolymerization: 2-EHMA can form homopolymers, poly(2-ethylhexyl methacrylate) or
PEHMA, which are characterized by a low glass transition temperature (Tg), rendering them
soft and flexible at room temperature.[3][4]

o Copolymerization: More commonly, it is used as a comonomer to modify the properties of
other polymers.[1][3] It can be copolymerized with a vast array of other monomers, including:

[¢]

(Meth)acrylic acid and its esters (e.g., methyl methacrylate, butyl acrylate)

[¢]

Styrene

[e]

Acrylonitrile

o

Vinyl acetate and vinyl chloride

o Polymer Properties: The inclusion of 2-EHMA in a polymer backbone imparts several
desirable properties:

o Flexibility and Impact Resistance: The long, branched alkyl chain disrupts polymer chain
packing and increases free volume, lowering the Tg and making the material more flexible
and less brittle, especially at low temperatures.[4]
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o Hydrophobicity and Water Resistance: The nonpolar 2-ethylhexyl group significantly
increases the hydrophobic character of the polymer, reducing water absorption and
improving resistance to agueous environments.[2][4]

o Weatherability and UV Resistance: Polymers containing 2-EHMA often exhibit excellent
resistance to degradation from environmental factors.[4]

o Adhesion: It can improve the adhesive properties of the resulting polymer on various
substrates.[2][3]

These attributes make 2-EHMA a key component in the formulation of pressure-sensitive
adhesives, high-performance coatings, and specialty plastics.[4] In the context of drug
development, these properties are leveraged to create hydrophobic, flexible polymer matrices
for transdermal patches, water-resistant coatings for medical devices, or as a component in
foldable intraocular lenses.[6][14]

Part 3: Experimental Characterization Protocols

Verifying the identity, purity, and thermal properties of 2-EHMA and its corresponding polymers
IS a critical step in research and development.

Workflow for Monomer and Polymer Characterization

The following diagram outlines a typical workflow for the comprehensive characterization of a
2-EHMA monomer sample and the polymer derived from it.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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